Cas no 2228670-50-4 (1-2-(propan-2-yloxy)ethylcyclopropan-1-ol)

• Product Name: 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol
• CAS No: 2228670-50-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6313961
• PubChem ID: 155631264
• Update Time: 2025-06-12

1-2-(propan-2-yloxy)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol
• 2228670-50-4
• EN300-1773367
• 1-[2-(propan-2-yloxy)ethyl]cyclopropan-1-ol

• Inchi： 1S/C8H16O2/c1-7(2)10-6-5-8(9)3-4-8/h7,9H,3-6H2,1-2H3
• InChI Key： WZPFNHWWVNFWCT-UHFFFAOYSA-N
• SMILES： OC1(CCOC(C)C)CC1

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol

Introduction to 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol (CAS No. 2228670-50-4)

1-2-(propan-2-yloxy)ethylcyclopropan-1-ol, with the CAS number 2228670-50-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropane ring and an ether functional group, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol is C₉H₁₈O₂, and its molecular weight is approximately 158.23 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 160°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for a wide range of synthetic and analytical applications.

In the realm of pharmaceutical research, 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol has shown promise as a potential intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of new drugs targeting various diseases, including neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory and neuroprotective effects in vitro and in animal models.

The cyclopropane ring in 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol imparts unique reactivity patterns that can be exploited in organic synthesis. The ring strain makes it susceptible to ring-opening reactions, which can be selectively controlled using various catalysts and reaction conditions. This property has been leveraged to synthesize complex molecules with high stereocontrol, making it a valuable tool in the development of chiral drugs and materials.

In addition to its pharmaceutical applications, 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol has also found use in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives. A recent study published in Macromolecules demonstrated that polymers derived from this compound exhibited excellent biocompatibility and degradation profiles, making them suitable for biomedical applications.

The synthesis of 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol typically involves several steps, including the formation of the cyclopropane ring and the introduction of the ether functional group. Various methods have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of transition metal catalysts to facilitate ring-closing metathesis reactions, followed by etherification using an appropriate alcohol. The choice of synthetic route depends on factors such as yield, purity, and scalability.

The safety profile of 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to work with this compound under a fume hood and to use personal protective equipment such as gloves and goggles.

In conclusion, 1-2-(propan-2-yloxy)ethylcyclopropan-1-ol (CAS No. 2228670-50-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.